Cas no 219581-07-4 (3-Fluoro-4-(trifluoromethyl)phenol)

• Product Name: 3-Fluoro-4-(trifluoromethyl)phenol
• CAS No: 219581-07-4
• MF: C₇H₄F₄O
• MW: 180.099676132202
• MDL: MFCD00236301
• CID: 851083
• PubChem ID: 2774800
• Update Time: 2025-05-24

3-Fluoro-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)phenol
• 2-Fluoro-4-hydroxybenzotrifluoride
• AKOS005258283
• 219581-07-4
• MFCD00236301
• DTXSID80379226
• BS-28128
• SCHEMBL187345
• CS-0101989
• 3-Fluoro-4-trifluoromethyl phenol
• EN300-316949

• MDL： MFCD00236301
• Inchi： 1S/C7H4F4O/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3,12H
• InChI Key： XTLJKHBPNDOAGE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.01982740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.55010

3-Fluoro-4-(trifluoromethyl)phenol Security Information

• Hazard Statement： Toxic
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Fluoro-4-(trifluoromethyl)phenol

3-Fluoro-4-(trifluoromethyl)phenol (CAS No. 219581-07-4): A Versatile Fluorinated Phenol Derivative in Modern Chemistry

3-Fluoro-4-(trifluoromethyl)phenol (CAS No. 219581-07-4) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. Its unique molecular structure, featuring both fluoro and trifluoromethyl substituents, imparts exceptional electronic and steric properties, making it a valuable building block for advanced chemical synthesis. This article explores its properties, applications, and relevance to contemporary scientific trends, including green chemistry, drug discovery, and high-performance materials.

The compound's IUPAC name reflects its precise structural features: a phenol ring substituted with a fluorine atom at the 3-position and a trifluoromethyl group at the 4-position. This arrangement enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Researchers frequently search for terms like "fluorophenol derivatives" or "trifluoromethylphenol applications", underscoring the growing interest in this chemical space. Its CAS registry number (219581-07-4) ensures unambiguous identification in global databases.

In pharmaceutical research, 3-Fluoro-4-(trifluoromethyl)phenol serves as a key intermediate for designing bioactive molecules. The trifluoromethyl group is known to improve binding affinity to target proteins, while the fluoro substituent can modulate pharmacokinetics. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing pressing challenges like antibiotic resistance and cancer therapy. Searches for "fluorinated drug intermediates" or "phenol-based therapeutics" often lead to this compound, reflecting its relevance.

The agrochemical industry also benefits from this compound's properties. Its derivatives are explored for pesticide formulations, where the trifluoromethyl group enhances pest control efficacy. With rising demand for sustainable agriculture, queries like "eco-friendly fluorinated pesticides" align with this application. Additionally, its stability under environmental conditions makes it a candidate for crop protection chemicals with reduced ecological impact.

In materials science, 3-Fluoro-4-(trifluoromethyl)phenol contributes to the synthesis of high-performance polymers and liquid crystals. The electron-withdrawing effects of its substituents improve thermal and chemical resistance, catering to industries seeking durable coatings or electronic displays. Searches for "fluorinated aromatic monomers" or "advanced polymer additives" often intersect with this compound's utility.

From a synthetic chemistry perspective, the compound's reactivity is influenced by its substituent effects. The ortho-fluoro group can direct electrophilic aromatic substitutions, while the para-trifluoromethyl group stabilizes negative charges, enabling diverse functionalizations. Laboratories focusing on C-H activation or cross-coupling reactions frequently investigate such motifs, as seen in searches for "directed fluorophenol reactions."

Environmental and regulatory considerations are also critical. While not classified as hazardous, its fluorinated nature prompts studies on biodegradation pathways and green synthesis methods. Terms like "sustainable fluorination techniques" or "benign phenol derivatives" resonate with these efforts, aligning with global pushes toward safer chemical processes.

In summary, 3-Fluoro-4-(trifluoromethyl)phenol (CAS 219581-07-4) exemplifies the intersection of structural ingenuity and practical utility. Its applications span life sciences, agriculture, and advanced materials, driven by its unique substituent combination. As research trends evolve, this compound will likely remain a focal point for innovations addressing global health, food security, and technological advancement.